2-fluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-fluoro-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C16H13FN2O3/c17-13-4-2-1-3-11(13)16(21)19-10-5-6-14-12(9-10)15(20)18-7-8-22-14/h1-6,9H,7-8H2,(H,18,20)(H,19,21)
• InChI Key: FYMITXSXCOQIPB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3F)C(=O)N1
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

2-fluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a chemical compound that has been studied extensively in scientific research. This compound is of interest due to its potential applications in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds with structures similar to 2-fluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide involves complex chemical reactions that provide insights into its chemical properties and potential applications. For example, the synthesis of novel thieno[4,3,2-ef][1,4]benzoxazepine ring systems demonstrates the chemical flexibility and the potential for creating a wide array of related compounds with varying properties and applications (Tomer et al., 1997). Another study explores the nucleophilic vinylic substitution reaction for synthesizing 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones, highlighting the method's efficiency in constructing complex heterocyclic structures (Meiresonne et al., 2015).

Biological Activity and Applications

Compounds related to 2-fluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide show promise in various biological applications. For instance, microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine has been investigated for their antimicrobial properties, suggesting potential utility in developing new antimicrobial agents (Desai et al., 2013). Furthermore, fluorinated benzothiazoles have been synthesized and evaluated for their cytotoxic properties against cancer cell lines, providing a basis for the development of novel antitumor agents (Hutchinson et al., 2001).